Cas no 1806424-67-8 (2,5-Dimethoxy-3-iodomandelic acid)

• Product Name: 2,5-Dimethoxy-3-iodomandelic acid
• CAS No: 1806424-67-8
• MF: C₁₀H₁₁IO₅
• MW: 338.095815896988
• CID: 4942342
• Update Time: 2025-06-27

2,5-Dimethoxy-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-3-iodomandelic acid

• Inchi： 1S/C10H11IO5/c1-15-5-3-6(8(12)10(13)14)9(16-2)7(11)4-5/h3-4,8,12H,1-2H3,(H,13,14)
• InChI Key： XEQJHXXOROCOAY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1OC)C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 76

Additional information on 2,5-Dimethoxy-3-iodomandelic acid

Introduction to 2,5-Dimethoxy-3-iodomandelic Acid (CAS No. 1806424-67-8)

2,5-Dimethoxy-3-iodomandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806424-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of iodo-substituted aromatic acids, which are widely explored for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,5-dimethoxy-3-iodomandelic acid, including the presence of methoxy and iodo substituents on a benzoic acid backbone, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The chemical structure of 2,5-dimethoxy-3-iodomandelic acid consists of a benzene ring substituted with two methoxy groups at the 2- and 5-positions, and an iodine atom at the 3-position. This arrangement imparts a high degree of functional diversity, enabling the compound to participate in various chemical transformations and biological interactions. The iodo group, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2,5-dimethoxy-3-iodomandelic acid has been extensively studied for its pharmacological potential. One of the most promising areas of research involves its application in the development of anticancer agents. The iodine atom provides a suitable site for metalation, allowing the compound to be incorporated into metallo-drugs that exhibit potent cytotoxic effects against various cancer cell lines. Preclinical studies have demonstrated that derivatives of 2,5-dimethoxy-3-iodomandelic acid can selectively target tumor cells by disrupting critical signaling pathways involved in cell proliferation and survival. For instance, modifications of this scaffold have led to the discovery of novel inhibitors that show efficacy against kinases and other enzymes overexpressed in cancers.

Another significant area of investigation is the use of 2,5-dimethoxy-3-iodomandelic acid in neurological disorders. The structural motif shared by this compound with certain natural products has prompted research into its potential as a precursor for neuroprotective agents. Studies suggest that derivatives of this molecule may interact with specific neurotransmitter receptors or enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy groups enhance lipophilicity, facilitating blood-brain barrier penetration, which is crucial for developing effective treatments for central nervous system disorders.

The synthetic utility of 2,5-dimethoxy-3-iodomandelic acid cannot be overstated. Its role as a key intermediate allows chemists to access a wide range of structurally diverse compounds through straightforward synthetic routes. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at the iodo position, generating molecules with tailored biological activities. Additionally, nucleophilic aromatic substitution reactions can be employed to replace the iodine atom with other functional groups, further expanding the synthetic toolkit.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds like 2,5-dimethoxy-3-iodomandelic acid in drug discovery. The presence of halogen atoms enhances electrophilicity and reactivity, making these compounds valuable candidates for structure-based drug design. High-throughput screening campaigns have identified several derivatives with promising pharmacokinetic profiles and reduced toxicity compared to earlier analogs. These findings underscore the significance of optimizing halogenated scaffolds for therapeutic applications.

The biological activity profile of 2,5-dimethoxy-3-iodomandelic acid extends beyond oncology and neurology. Preliminary investigations have explored its potential in treating infectious diseases and inflammatory conditions. The ability to modify its structure allows researchers to fine-tune interactions with biological targets such as enzymes and receptors involved in pathogen replication or inflammatory responses. For instance, certain derivatives have shown antimicrobial properties by interfering with essential bacterial metabolic pathways.

In conclusion,2,5-dimethoxy-3-iodomandelic acid (CAS No. 1806424-67-8) represents a versatile and highly functional compound with broad applications in pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing novel therapeutic agents targeting diverse diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,2,5-dimethoxy-3-iodomandelic acid is poised to play an increasingly pivotal role in next-generation drug development efforts.